Cas no 77302-27-3 (2-Propenamide,3-phenyl-N-2-propen-1-yl-, (2E)-)

• Product Name: 2-Propenamide,3-phenyl-N-2-propen-1-yl-, (2E)-
• CAS No: 77302-27-3
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 568369
• PubChem ID: 5371820
• Update Time: 2025-04-19

2-Propenamide,3-phenyl-N-2-propen-1-yl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,3-phenyl-N-2-propen-1-yl-, (2E)-
• (E)-3-phenyl-N-prop-2-enylprop-2-enamide
• CINNAMAMIDE, N-ALLYL-, (E)-
• (2E)-3-phenyl-N-(prop-2-en-1-yl)prop-2-enamide
• SCHEMBL24263391
• AKOS003442382
• 77302-27-3
• 2-Propenamide, 3-phenyl-N-2-propenyl-, (E)-
• 2-Propenamide, 3-phenyl-N-2-propenyl-
• (2E)-N-Allyl-3-phenyl-2-propenamide
• 41041-34-3
• CHEMBL359160
• trans-N-Allylcinnamamide
• KWZIWIMLISNPLJ-CMDGGOBGSA-N
• (2E)-N-Allyl-3-phenyl-2-propenamide #
• N-ALLYLCINNAMAMIDE
• n-Allyl-3-phenylacrylamide
• CS-0295073
• Z32064585

• Inchi： 1S/C12H13NO/c1-2-10-13-12(14)9-8-11-6-4-3-5-7-11/h2-9H,1,10H2,(H,13,14)/b9-8+
• InChI Key： KWZIWIMLISNPLJ-CMDGGOBGSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)NCC=C

Computed Properties

• Exact Mass: 187.09979
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1